6-Phenylpyrimidine-4-thiol chemical structure and properties
6-Phenylpyrimidine-4-thiol chemical structure and properties
Topic: 6-Phenylpyrimidine-4-thiol Chemical Structure and Properties Content Type: Technical Monograph Audience: Researchers, Medicinal Chemists, and Process Scientists
Structural Dynamics, Synthesis, and Application in Medicinal Chemistry
Executive Summary
6-Phenylpyrimidine-4-thiol (also designated as 6-phenylpyrimidine-4(3H)-thione) represents a privileged heterocyclic scaffold in drug discovery.[1] Distinguished from its more common isomer, 4-phenylpyrimidine-2-thiol, this compound offers unique vector positioning for structure-activity relationship (SAR) exploration.[1] It serves as a critical intermediate in the synthesis of S-functionalized kinase inhibitors, adenosine receptor antagonists, and antimicrobial agents. This guide delineates the structural tautomerism, robust synthetic pathways, and reactivity profiles necessary for its effective utilization in research.
Chemical Identity & Structural Dynamics[1][2]
The reactivity of 6-phenylpyrimidine-4-thiol is governed by a prototropic tautomeric equilibrium.[1] While often annotated as a "thiol" in chemical catalogs, experimental evidence in the solid state and polar solvents indicates that the thione (lactam-like) tautomer is the dominant species.
Tautomeric Equilibrium
Understanding this equilibrium is vital for predicting nucleophilicity.[1] In the thione form, the proton resides on the N3 nitrogen, rendering the sulfur atom a "soft" nucleophile (C=S). In the thiol form, the proton resides on sulfur, creating an aromatic pyrimidine system.
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Thione Form (Dominant): 6-Phenylpyrimidine-4(3H)-thione.[1][2] Favored in polar solvents (DMSO, MeOH) and crystal lattice due to strong intermolecular hydrogen bonding (NH···S).
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Thiol Form (Minor): 6-Phenylpyrimidine-4-thiol.[1] Accessible in non-polar solvents or under basic conditions where the thiolate anion is formed.[1]
Key Identifiers
| Property | Detail |
| IUPAC Name | 6-Phenylpyrimidine-4(3H)-thione |
| Common Name | 6-Phenyl-4-mercaptopyrimidine |
| CAS Number | 887345-26-8 (Note: Isomeric confusion with 60414-59-7 is common; verify structure) |
| Molecular Formula | C₁₀H₈N₂S |
| Molecular Weight | 188.25 g/mol |
| SMILES | S=C1NC=NC(C2=CC=CC=C2)=C1 |
Synthetic Methodologies
Direct condensation methods (e.g., ethyl benzoylacetate + thiourea) typically yield the 2-thiol isomer (6-phenyl-2-thiouracil derivatives).[1] To selectively synthesize the 4-thiol isomer, a functional group interconversion strategy starting from 6-phenylpyrimidin-4(3H)-one is the industry standard.[1]
Primary Route: Thionation of Pyrimidinone
This protocol utilizes Phosphorus Pentasulfide (
Reaction Scheme:
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Precursor Synthesis: Condensation of ethyl benzoylacetate with formamidine acetate yields 6-phenylpyrimidin-4(3H)-one.[1]
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Thionation: Refluxing the pyrimidinone with
in anhydrous pyridine or xylene.[1]
Figure 1: Regioselective synthesis pathway via thionation of the pyrimidinone intermediate.
Detailed Experimental Protocol (Thionation)
-
Step 1: Charge a round-bottom flask with 6-phenylpyrimidin-4(3H)-one (1.0 eq) and anhydrous pyridine (10 mL/g).
-
Step 2: Add
(0.2–0.3 eq, equivalent to 1-1.5 eq of sulfur) portion-wise under inert atmosphere ( ).[1] -
Step 3: Reflux the mixture for 4–6 hours. Monitor by TLC (the thione is typically less polar than the ketone).
-
Step 4: Pour the reaction mixture into ice water. The thione product typically precipitates as a yellow solid.[1]
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Step 5: Filter, wash with water, and recrystallize from ethanol to remove residual phosphorus byproducts.
Reactivity Profile & Derivatization[1]
The sulfur atom at position 4 is highly nucleophilic, particularly when the nitrogen is deprotonated. This allows for versatile downstream chemistry, primarily S-alkylation and desulfurization.[1]
S-Alkylation (Thioether Formation)
Reaction with alkyl halides in the presence of a mild base (
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Regioselectivity: Alkylation occurs exclusively at the Sulfur atom (S-alkylation) rather than the Nitrogen (N-alkylation) under standard conditions due to the higher nucleophilicity of the thiolate anion.
Desulfurization
The thiol group can be removed using Raney Nickel to generate 4-phenylpyrimidine, or used as a handle for cross-coupling (e.g., Liebeskind-Srogl coupling) to introduce carbon substituents.
Figure 2: Divergent reactivity profile of the 4-thiol scaffold.
Physicochemical Properties[1][6][7]
| Property | Value/Description | Relevance |
| Physical State | Yellow crystalline solid | Typical for thione-containing heterocycles.[1] |
| Melting Point | > 200°C (Decomposes) | High lattice energy due to H-bonding networks.[1] |
| Solubility | Low in water; Soluble in DMSO, DMF, hot EtOH | Requires polar organic solvents for reactions. |
| pKa (est) | ~7.5 (Thiol SH) | Deprotonates easily under mild basic conditions.[1] |
| UV/Vis | Significant bathochromic shift vs. oxo-analog due to C=S. |
Applications in Medicinal Chemistry
Kinase Inhibition
The 4-position of the pyrimidine ring is a critical binding vector in many kinase inhibitors (e.g., EGFR, VEGFR). The thiol group allows for the introduction of lipophilic tails or solubilizing groups via a stable thioether linkage.
Bioisosterism
The thione moiety (
References
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Biosynth. (n.d.).[1] 4-Phenylpyrimidine-2-thiol Product Page. (Note: Reference for isomeric comparison). Retrieved from
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PubChem. (n.d.).[1] Compound Summary: 6-phenylpyrimidine-4(3H)-thione.[1][2] National Library of Medicine.[1] Retrieved from
-
ResearchGate. (2025).[1][4] Synthesis and reactions of 6(4)-(p-benzylphenyl)-4(6)-phenylpyrimidine-2(1H) thione. Retrieved from
-
AiFChem. (n.d.). 6-Phenylpyrimidine-4-thiol CAS 887345-26-8.[1][2][5] Retrieved from
Sources
- 1. 2(1H)-Pyrimidinethione, 4-phenyl- | C10H8N2S | CID 2305657 - PubChem [pubchem.ncbi.nlm.nih.gov]
- 2. 887345-26-8 | 6-Phenylpyrimidine-4-thiol - AiFChem [aifchem.com]
- 3. researchgate.net [researchgate.net]
- 4. researchgate.net [researchgate.net]
- 5. Buy 2-(3-methyl-4-oxo(3,5,6,7,8-pentahydrobenzo[b]thiopheno[2,3-d]pyrimidin-2-ylth io))-N-(3-pyridylmethyl)acetamide (EVT-2969420) | 315702-36-4 [evitachem.com]
